Cas no 106556-70-1 (3H-Pyrrol-3-one, 1,2-dihydro-2,2-dimethyl-)
106556-70-1 structure
Product Name:3H-Pyrrol-3-one, 1,2-dihydro-2,2-dimethyl-
CAS No:106556-70-1
MF:C6H9NO
MW:111.141761541367
CID:3579642
PubChem ID:13601742
Update Time:2025-04-22
3H-Pyrrol-3-one, 1,2-dihydro-2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Pyrrol-3-one, 1,2-dihydro-2,2-dimethyl-
- DTXSID301274958
- InChI=1/C6H9NO/c1-6(2)5(8)3-4-7-6/h3-4,7H,1-2H
- Dimethylpyrrolinon
- AKOS006375582
- 106556-70-1
- 1,2-Dihydro-2,2-dimethyl-3H-pyrrol-3-one
-
- Inchi： 1S/C6H9NO/c1-6(2)5(8)3-4-7-6/h3-4,7H,1-2H3
- InChI Key： TWLXOLHIGKHHDU-UHFFFAOYSA-N
- SMILES： O=C1C=CNC1(C)C
Computed Properties
- Exact Mass: 111.068413911g/mol
- Monoisotopic Mass: 111.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 29.1Ų
3H-Pyrrol-3-one, 1,2-dihydro-2,2-dimethyl- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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